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Compound of Interest

Compound Name: 2-Methyloctane

Cat. No.: B1294640

The proper management and disposal of 2-Methyloctane are critical for ensuring laboratory
safety, protecting the environment, and maintaining regulatory compliance. As a flammable
liquid and aspiration hazard, 2-Methyloctane is classified as hazardous waste and must be
handled according to strict protocols.[1][2] Improper disposal can lead to significant
environmental contamination and legal penalties under regulations such as the Resource
Conservation and Recovery Act (RCRA) in the United States.[3][4][5]

This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-
Methyloctane in a laboratory setting.

Immediate Safety and Handling

Before handling 2-Methyloctane, ensure all safety measures are in place. Work in a well-
ventilated area and wear appropriate Personal Protective Equipment (PPE).[1]

Personal Protective Equipment (PPE):

e Gloves: Chemical-impermeable gloves.[1]

o Eye Protection: Safety glasses or goggles.

o Clothing: Flame-retardant antistatic protective clothing.

Storage and Handling Precautions:
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Use only non-sparking tools.[1]

Keep containers tightly closed in a cool, well-ventilated area.[1]

Store away from heat, sparks, open flames, and other ignition sources.[1]

Use explosion-proof electrical and ventilating equipment.[1]

Ground and bond containers during transfer to prevent static discharge.[1]

Chemical and Safety Data Summary

All quantitative data regarding 2-Methyloctane's properties and hazards are summarized

below for quick reference.

Property

Data

Chemical Formula

CoH20

Physical State

Clear, colorless liquid[2]

Flash Point 26 °C (78.8 °F) - Closed Cupl[6]

Boiling Point 140-144 °C (284-291 °F)

Density 0.714 g/mL at 20 °C (68 °F)

UN Number UN 3295 (as HYDROCARBONS, LIQUID,

N.O.S.)

GHS Hazard Statements

H226: Flammable liquid and vapor[1][2]H304:

May be fatal if swallowed and enters airways[1]

[2]

GHS Signal Word

Danger / Warning[1][2]

Step-by-Step Disposal Protocol

All laboratory chemical waste should be treated as hazardous unless confirmed otherwise.[7]

The disposal of 2-Methyloctane must follow a "cradle-to-grave” management system as

mandated by federal and state regulations.[5][7][8]
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Step 1: Waste Characterization and Segregation

« |dentify as Hazardous: 2-Methyloctane is classified as hazardous waste due to its ignitability
(flash point < 60°C).[1][9]

e Segregate Waste: Do not mix 2-Methyloctane with other waste streams, especially
incompatible chemicals. It is best practice to keep halogenated and non-halogenated solvent
wastes separate.[9][10] Keep liquid and solid waste in different containers.[10]

Step 2: Container Selection and Management

e Choose a Compatible Container: Use a clean, leak-proof container that is chemically
compatible with 2-Methyloctane.[3][10] Plastic containers are often preferred for solvent
waste.[11]

e Ensure Proper Condition: The container must be in good condition, free from damage, and
have a secure, screw-on cap.[3][9]

» Keep Container Closed: The waste container must remain closed at all times, except when
you are actively adding waste.[9][11]

Step 3: Labeling the Waste Container

o Label Immediately: As soon as the first drop of waste is added, the container must be
labeled.

e Required Information: The label must clearly state the words "Hazardous Waste" and list the
full chemical name of the contents ("2-Methyloctane").[9][12] Do not use abbreviations or
chemical formulas.[9]

¢ |nclude Generator Information: The label should also include the name and contact
information of the person responsible for the waste.[9]

Step 4: Waste Accumulation

o Designate an Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of generation and under the control of the
laboratory personnel.[11][12]
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o Follow Accumulation Limits: Be aware of quantity limits for SAAs. Regulations typically
restrict accumulation to a maximum of 55 gallons of hazardous waste.[7][11]

» Arrange for Timely Disposal: Do not store waste indefinitely. Contact your institution's
Environmental Health and Safety (EH&S) department for pickup well before reaching
accumulation limits.[9][11]

Step 5: Final Disposal

o Contact EH&S: Request a waste pickup from your institution's EH&S office or designated
hazardous waste management provider.[11]

o Complete Paperwork: Fill out all required waste disposal forms accurately and completely.
The information on the form must match the container label.[9]

o Professional Disposal: The waste will be transported by a licensed hauler to a permitted
treatment, storage, and disposal facility (TSDF) for final disposition, typically through
controlled incineration.[1][12] Never dispose of 2-Methyloctane by pouring it down the drain
or allowing it to evaporate.[1][7][13]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2-Methyloctane.
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In the Laboratory

Step 5: Request Pickup
from EH&S

EH&S / Licensed Contractor

Waste Pickup by
Trained Personnel

Transport to Permitted
Disposal Facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Methyloctane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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